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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocols for determining the

operating capacity of DOWEX MONOSPHERE C-400, a uniform particle size, strong acid

cation exchange resin. This resin is designed for various applications, including industrial and

home water softening. Its high regeneration efficiency and robust mechanical and oxidative

stability make it a reliable choice for demanding applications.

Introduction to Operating Capacity
The total capacity of an ion exchange resin is a theoretical value representing the total number

of exchangeable ions per unit volume or weight of resin. However, the operating capacity is the

practical, achievable capacity under specific operational conditions. It is a more critical

parameter for process design and optimization as it reflects the actual performance of the resin

in a given application.[1] The operating capacity is influenced by several factors, including:

Influent Water Composition: The concentration and type of ions to be removed.

Service Flow Rate: The velocity at which the fluid passes through the resin bed.

Regenerant Type, Concentration, and Level: The chemical used to restore the resin's

capacity and the efficiency of the regeneration process.
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Bed Depth: The height of the resin column.

Temperature: The operating temperature of the system.

Endpoint Leakage: The maximum acceptable concentration of the target ion in the effluent.

Physical and Chemical Properties of DOWEX
MONOSPHERE C-400
A summary of the key physical and chemical properties of DOWEX MONOSPHERE C-400 is

provided in the table below.

Property Value

Resin Type Strong Acid Cation

Matrix Polystyrene-DVB, gel

Functional Group Sulfonic Acid

Total Exchange Capacity (min.) 2.2 eq/L

Ionic Form (as shipped) Na+

Maximum Operating Temperature 130°C (265°F)

pH Range 0-14

Table 1: Physical and Chemical Properties of DOWEX MONOSPHERE C-400.[2]

Recommended Operating Conditions
For optimal performance, the following operating conditions are recommended for DOWEX

MONOSPHERE C-400.
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Parameter Recommended Value

Minimum Bed Depth 700 mm (2.4 ft)

Service/Fast Rinse Flow Rate 5-100 m/h (2-40 gpm/ft²)

Backwash Flow Rate ~10 m/h (2-4 gpm/ft²)

Regenerant (NaCl) Concentration 5-25%

Total Rinse Water 2-5 Bed Volumes

Table 2: Recommended Operating Conditions for DOWEX MONOSPHERE C-400.[2]

Experimental Protocol for Determining Operating
Capacity
This protocol outlines the steps to experimentally determine the operating capacity of DOWEX

MONOSPHERE C-400 for a specific application, such as water softening. The method involves

saturating a column of the resin with a solution of known hardness and monitoring the effluent

concentration until a predetermined breakthrough point is reached.

Materials and Equipment
Glass or acrylic chromatography column (minimum bed depth 700 mm)

DOWEX MONOSPHERE C-400 resin

Peristaltic pump or equivalent for controlled flow

Influent solution with a known concentration of hardness ions (e.g., CaCl₂ and MgCl₂

solution)

Standardized EDTA solution for hardness titration

pH meter and conductivity meter

Appropriate glassware (beakers, graduated cylinders, flasks)
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Deionized water

Experimental Workflow
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Column Preparation

Exhaustion Cycle

Analysis and Calculation

Measure Resin Volume

Slurry Resin in Deionized Water

Pack Column

Backwash to Remove Fines and Classify Bed

Settle Bed

Pump Influent Through Column at a Constant Flow Rate

Start Exhaustion

Prepare Influent Solution (Known Hardness)

Collect Effluent Fractions at Regular Intervals

Monitor Effluent pH and Conductivity

Determine Hardness of Effluent Fractions (EDTA Titration)

Analyze Fractions

Plot Breakthrough Curve (C/C₀ vs. Bed Volumes)

Determine Breakthrough Point (e.g., C/C₀ = 0.1)

Calculate Operating Capacity
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Regeneration Cycle

Backwash

Brine Injection (Co-current or Counter-current)

Slow Rinse / Displacement

Fast Rinse

Regenerated Resin Bed

Exhausted Resin Bed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for DOWEX
MONOSPHERE C-400: Calculating Operating Capacity]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1181437#calculating-the-operating-
capacity-of-dowex-monosphere-c-400]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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